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Compound of Interest

Compound Name: Methyl 2-cyano-4-fluorobenzoate

Cat. No.: B176663

An In-Depth Technical Guide to the Safe Handling of Methyl 2-cyano-4-fluorobenzoate

Disclaimer: This document is intended for use by trained professionals in research and
development, such as researchers, scientists, and drug development professionals. The
information provided is based on available data for Methyl 2-cyano-4-fluorobenzoate and
related compounds. A comprehensive Safety Data Sheet (SDS) for Methyl 2-cyano-4-
fluorobenzoate (CAS No. 127510-96-7) is not readily available. Therefore, this guide
incorporates safety information from structurally similar compounds to provide a conservative
and precautionary approach to its handling. All users should exercise extreme caution and
consult with their institution's safety officer before handling this compound.

Introduction

Methyl 2-cyano-4-fluorobenzoate is a fluorinated aromatic compound with potential
applications in medicinal chemistry and materials science. Its chemical structure, containing a
cyano group and a fluorine atom, suggests that it may possess unique chemical reactivity and
biological activity. This guide provides a detailed overview of the known and inferred safety
precautions, handling procedures, and emergency responses for Methyl 2-cyano-4-
fluorobenzoate to ensure the safety of laboratory personnel.

Hazard Identification and Classification

While specific toxicological data for Methyl 2-cyano-4-fluorobenzoate is limited, data from
analogous compounds, such as other fluorinated and cyanated benzoic acid derivatives,
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suggest potential for significant health hazards. Based on information for related compounds,
the following hazards should be assumed[1][2]:

Acute Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2]

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

GHS Hazard Statements (Inferred from related compounds):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties

A summary of the available physical and chemical data for Methyl 2-cyano-4-fluorobenzoate
is presented in the table below.
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Property Value Reference
Molecular Formula CoHeFNO:2 [3114]
Molecular Weight 179.15 g/mol [3]

CAS Number 127510-96-7 [3]
Appearance White to off-white solid [3]

Melting Point 104-106 °C [3]

Boiling Point 293.3 £ 25.0 °C (Predicted) [3]

Density 1.27 + 0.1 g/cm3 (Predicted) [3]

Storage Temperature Sealed in dry, Room [3]

Temperature

Experimental Protocols: Safe Handling and Storage

Given the potential hazards, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times when handling Methyl 2-cyano-4-
fluorobenzoate.

PPE Category Specification
Eye/Face Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

_ _ Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

Use in a well-ventilated area or under a
Respiratory Protection chemical fume hood. If dusts are generated, a

NIOSH-approved respirator may be necessary.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://americanelements.com/127510-96-7-methyl-2-cyano-4-fluorobenzoate
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://www.benchchem.com/product/b176663?utm_src=pdf-body
https://www.benchchem.com/product/b176663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling Procedures

o Engineering Controls: All work with Methyl 2-cyano-4-fluorobenzoate should be conducted
in a certified chemical fume hood to minimize inhalation exposure.

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

» Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[5]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.[5]

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[5]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

o Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, nitrogen oxides, and hydrogen fluoride.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section
4.1. Avoid breathing dust.
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e Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: Carefully sweep up the spilled solid, avoiding dust generation.
Place in a suitable, labeled container for disposal.

Waste Disposal

Dispose of waste in accordance with all applicable federal, state, and local regulations.
Chemical waste should be handled by a licensed professional waste disposal service.
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Caption: Workflow for the safe handling of Methyl 2-cyano-4-fluorobenzoate.

First Aid Decision Pathway for Exposure
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Caption: Decision pathway for first aid following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

2. Methyl 4-cyano-3-fluorobenzoate | COH6FNO2 | CID 17965941 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. methyl 2-cyano-4-fluorobenzoate CAS#: 127510-96-7 [m.chemicalbook.com]

4. americanelements.com [americanelements.com]

5. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b176663?utm_src=pdf-body-img
https://www.benchchem.com/product/b176663?utm_src=pdf-custom-synthesis
https://sds.fluorochem.co.uk/eng/sds_F668255_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/17965941
https://pubchem.ncbi.nlm.nih.gov/compound/17965941
https://m.chemicalbook.com/ProductChemicalPropertiesCB12525447_EN.htm
https://americanelements.com/127510-96-7-methyl-2-cyano-4-fluorobenzoate
https://www.echemi.com/sds/4-cyano-2-fluorobenzoic-acid-methyl-ester-pd180521108358.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Safety precautions and handling of Methyl 2-cyano-4-
fluorobenzoate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176663#safety-precautions-and-handling-of-methyl-
2-cyano-4-fluorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b176663#safety-precautions-and-handling-of-methyl-2-cyano-4-fluorobenzoate
https://www.benchchem.com/product/b176663#safety-precautions-and-handling-of-methyl-2-cyano-4-fluorobenzoate
https://www.benchchem.com/product/b176663#safety-precautions-and-handling-of-methyl-2-cyano-4-fluorobenzoate
https://www.benchchem.com/product/b176663#safety-precautions-and-handling-of-methyl-2-cyano-4-fluorobenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b176663?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

